Cas no 1171645-95-6 (Methyl (4-Chloro-5-methyl-3-nitro-1H-pyrazol-1-yl)acetate)

Methyl (4-Chloro-5-methyl-3-nitro-1H-pyrazol-1-yl)acetate is a versatile pyrazole-based ester compound with significant applications in pharmaceutical and agrochemical synthesis. Its molecular structure features a chloro, methyl, and nitro substituent on the pyrazole ring, enhancing its reactivity and utility as an intermediate in heterocyclic chemistry. The ester group improves solubility and facilitates further functionalization, making it valuable for derivatization reactions. This compound exhibits stability under standard conditions and is particularly useful in the development of bioactive molecules, including potential antimicrobial and herbicidal agents. Its well-defined synthetic pathway ensures high purity and reproducibility, meeting the demands of research and industrial-scale production. The presence of multiple reactive sites allows for selective modifications, broadening its applicability in fine chemical synthesis.

Methyl (4-Chloro-5-methyl-3-nitro-1H-pyrazol-1-yl)acetate structure

1171645-95-6 structure

Product Name:Methyl (4-Chloro-5-methyl-3-nitro-1H-pyrazol-1-yl)acetate

CAS No:1171645-95-6

MF:C₇H₈ClN₃O₄

MW:233.609120368958

MDL:MFCD09475384

CID:3158946

PubChem ID:25247775

Update Time:2025-07-02

Methyl (4-Chloro-5-methyl-3-nitro-1H-pyrazol-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

- (4-Chloro-5-methyl-3-nitro-pyrazol-1-yl)-acetic acid methyl ester
- methyl (4-chloro-5-methyl-3-nitro-1H-pyrazol-1-yl)acetate
- MFCD09475384
- STK352123
- 1H-pyrazole-1-acetic acid, 4-chloro-5-methyl-3-nitro-, methyl ester
- 1171645-95-6
- LS-06527
- methyl 2-(4-chloro-5-methyl-3-nitropyrazol-1-yl)acetate
- ALBB-021615
- AKOS005167920
- H33114
- Methyl2-(4-chloro-5-methyl-3-nitro-1H-pyrazol-1-yl)acetate
- EN300-231578
- AKOS015922493
- Methyl 2-(4-chloro-5-methyl-3-nitro-1H-pyrazol-1-yl)acetate
- Methyl (4-Chloro-5-methyl-3-nitro-1H-pyrazol-1-yl)acetate
- MDL： MFCD09475384
- Inchi： 1S/C7H8ClN3O4/c1-4-6(8)7(11(13)14)9-10(4)3-5(12)15-2/h3H2,1-2H3
- InChI Key： ATSYZMHCCKREQD-UHFFFAOYSA-N
- SMILES： ClC1C([N+](=O)[O-])=NN(CC(=O)OC)C=1C

Computed Properties

Exact Mass: 233.0203334Da
Monoisotopic Mass: 233.0203334Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 269
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 89.9Å²

Methyl (4-Chloro-5-methyl-3-nitro-1H-pyrazol-1-yl)acetate Pricemore >>

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abcr	AB412942-500 mg	Methyl (4-chloro-5-methyl-3-nitro-1H-pyrazol-1-yl)acetate	1171645-95-6		500MG	€313.80	2022-03-02
abcr	AB412942-1 g	Methyl (4-chloro-5-methyl-3-nitro-1H-pyrazol-1-yl)acetate	1171645-95-6		1g	€373.00	2022-03-02
abcr	AB412942-5 g	Methyl (4-chloro-5-methyl-3-nitro-1H-pyrazol-1-yl)acetate	1171645-95-6		5g	€965.00	2022-03-02
abcr	AB412942-500mg	Methyl (4-chloro-5-methyl-3-nitro-1H-pyrazol-1-yl)acetate; .	1171645-95-6		500mg	€333.00	2024-04-20
abcr	AB412942-1g	Methyl (4-chloro-5-methyl-3-nitro-1H-pyrazol-1-yl)acetate; .	1171645-95-6		1g	€397.00	2024-04-20
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